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Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of disodium arsenate. The information is presented to support research, scientific
analysis, and drug development activities where this compound may be encountered. All
guantitative data are summarized in structured tables for ease of comparison, and detailed
experimental protocols for key properties are provided.

Chemical Identity and Physical Properties

Disodium arsenate, also known as disodium hydrogen arsenate, is an inorganic sodium salt of
arsenic acid. It is commonly available in its anhydrous form or as a heptahydrate.[1] It is a
white, odorless, crystalline solid that is highly soluble in water.[2][3] The agueous solution is
weakly acidic.[2]

Table 1: General and Physical Properties of Disodium Arsenate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b166728?utm_src=pdf-interest
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disodium_hydrogen_arsenate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183630/
https://www.annualreviews.org/content/journals/10.1146/annurev.pharmtox.47.120505.105144
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183630/
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Anhydrous Disodium

Disodium Arsenate

Property

Arsenate Heptahydrate

Sodium arsenate, dibasic; Disodium arsenate
Synonyms Disodium hydrogen arsenate; heptahydrate; Dibasic sodium

Sodium acid arsenate

arsenate heptahydrate

Chemical Formula

Naz2HAsO4[2]

NazHAsO4-7H20[2]

Molecular Weight 185.91 g/mol [4] 312.01 g/mol [3][5][6]
Colorless to white crystalline Colorless to white crystalline
Appearance , .
solid or powder[2] solid[2][3]
. ) 57°C (when rapidly heated)[2]
Melting Point Decomposes at 150°C 6]
Boiling Point Decomposes Decomposes at 180°C[7][8]
Density 1.7539 g/cm3 1.87 g/cm3[2][6]

Solubility and Acid-Base Properties

Disodium arsenate is highly soluble in water and slightly soluble in alcohol.[2] The dissolution

in water results in a weakly acidic solution.[2] As the salt of a polyprotic acid (arsenic acid), its

acid-base properties are characterized by multiple pKa values.

Table 2: Solubility and pKa of Disodium Arsenate

Property

Value

Conditions

Water Solubility

5.59 g/100g solution

0.1°C[9][10]

29.33 g/100g solution

25°C[9][10]

66.5 g/100g solution 98.5°C[9][10]

pKaz 6.94 [3]

pKas 115 [3]
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The acid-base equilibria for the arsenate species in solution are as follows:

H3AsO4 & H2AsO4~ + H* (pKai) H2AsO4~ =& HAsO42~ + H* (pKaz) HASO42~ 2 AsOa43~ + H*
(pKas)

Disodium arsenate introduces the HAsOa42~ ion into the solution, which can then participate in
the second and third dissociation equilibria.

Stability and Reactivity

Disodium arsenate is chemically stable under standard ambient conditions.[11] The
heptahydrate form effloresces in warm air, meaning it loses its water of crystallization.[5] It
decomposes upon heating, producing toxic fumes of arsenic and arsenic oxides.[7][8]
Disodium arsenate reacts violently with strong oxidants, strong acids, and metals such as
iron, aluminum, and zinc, which can cause an explosion and present a toxic hazard.[7]

Experimental Protocols
Determination of Water Solubility (Flask Method -
adapted from OECD Guideline 105)

This method is suitable for substances with solubilities above 102 g/L.[12][13][14]

Principle: A saturated solution of disodium arsenate is prepared by dissolving an excess of
the solid in water at a constant temperature. The concentration of the dissolved substance in
the aqueous phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker

Analytical balance

Volumetric flasks

Centrifuge or filtration apparatus
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e A suitable analytical instrument for arsenic quantification (e.g., Inductively Coupled Plasma
Mass Spectrometry - ICP-MS)

Procedure:

e Add an excess amount of disodium arsenate to a flask containing a known volume of
deionized water.

o Place the flask in a constant temperature bath (e.g., 25°C £ 0.5°C) and agitate for a sufficient
time to reach equilibrium (e.g., 24-48 hours). A preliminary test can determine the time
required to reach saturation.[12][14]

 After equilibration, allow the solution to stand to let the excess solid settle.

o Separate the aqueous phase from the undissolved solid by centrifugation or filtration. Ensure
the temperature is maintained during this step.

o Accurately dilute a known volume of the saturated solution.

o Determine the concentration of arsenic in the diluted solution using a calibrated analytical
method (e.g., ICP-MS).

o Calculate the solubility of disodium arsenate in g/L.

Determination of pKa (Potentiometric Titration Method)

Principle: The pKa values of a polyprotic acid can be determined by titrating a solution of the
acid (or its salt) with a strong base and monitoring the pH of the solution. The pKa is the pH at
which the concentrations of the acidic and conjugate base forms of a specific dissociation step
are equal.

Apparatus:
e pH meter with a combination electrode
o Burette

o Magnetic stirrer and stir bar
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o Beaker

Procedure:

e Prepare a standard solution of disodium arsenate of known concentration (e.g., 0.1 M).
» Calibrate the pH meter using standard buffer solutions.

e Place a known volume of the disodium arsenate solution in a beaker with a magnetic stir
bar.

e Immerse the pH electrode in the solution and begin stirring.

 Titrate the solution with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant in
small increments.

e Record the pH of the solution after each addition of the titrant.
o Continue the titration past the equivalence points.
» Plot a titration curve of pH versus the volume of titrant added.

e The pKa values correspond to the pH at the half-equivalence points. For disodium arsenate
(HAsOa427), titration with a strong base will allow for the determination of pKas. To determine
pKaz, titration with a strong acid would be necessary.

Visualization of Key Processes
Acid-Base Equilibrium of Disodium Arsenate

The following diagram illustrates the key species and equilibria involved when disodium
arsenate is dissolved in water.
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Disodium Arsenate in Aqueous Solution
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Caption: Acid-base equilibria of disodium arsenate in water.

Experimental Workflow for Solubility Determination

The diagram below outlines the major steps in determining the water solubility of disodium
arsenate using the flask method.
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in water)
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(e.g., 24-48h at 25°C)
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Caption: Workflow for determining water solubility.

Overview of Arsenic-Induced Cellular Toxicity Signaling
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Arsenic, the active toxic component of disodium arsenate, disrupts multiple cellular signaling
pathways, primarily through the induction of oxidative stress. This diagram provides a simplified
overview of some key pathways affected.

Arsenic Exposure

Arsenic (from Disodium Arsenate)
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Caption: Key signaling pathways affected by arsenic toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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